Cas no 57282-75-4 (L-Aspartic acid,N-(N-acetyl-L-alanyl)- (9CI))

• Product Name: L-Aspartic acid,N-(N-acetyl-L-alanyl)- (9CI)
• CAS No: 57282-75-4
• MF: C₉H₁₄N₂O₆
• MW: 246.217262744904
• CID: 385520
• PubChem ID: 333277
• Update Time: 2025-04-19

L-Aspartic acid,N-(N-acetyl-L-alanyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N-(N-acetyl-L-alanyl)- (9CI)
• 2-(2-acetamidopropanoylamino)butanedioic acid
• AC1L7CX9
• NSC333566
• NSC-333566
• DTXSID20318654
• 57282-75-4
• AKOS020221139

• Inchi： 1S/C9H14N2O6/c1-4(10-5(2)12)8(15)11-6(9(16)17)3-7(13)14/h4,6H,3H2,1-2H3,(H,10,12)(H,11,15)(H,13,14)(H,16,17)
• InChI Key： VKDFHPOXOFZCEN-UHFFFAOYSA-N
• SMILES： O=C(C(C)NC(C)=O)NC(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 246.08522
• Monoisotopic Mass: 246.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.375
• Boiling Point: 586.7°Cat760mmHg
• Flash Point: 308.6°C
• Refractive Index: 1.515
• PSA: 132.8
• LogP: -0.66310